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Compound of Interest

Compound Name: 2-Amino-4,6-difluorobenzoic acid

Cat. No.: B162158

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties, and
synthesis of 2-Amino-4,6-difluorobenzoic acid, a key building block in the development of
novel pharmaceuticals and agrochemicals.

Molecular Structure and Properties

2-Amino-4,6-difluorobenzoic acid is an aromatic organic compound featuring a benzene ring
substituted with an amino group, a carboxylic acid group, and two fluorine atoms. This unique
fluorinated structure enhances its reactivity and solubility, making it a valuable intermediate in
medicinal chemistry.[1] The presence of fluorine atoms can significantly improve the
pharmacokinetic properties of drug candidates.[1]

The fundamental structure consists of a benzoic acid with an amino group at position 2 and
fluorine atoms at positions 4 and 6. This arrangement of functional groups provides a versatile
scaffold for creating more complex molecules. It is also known by the synonyms 2-Carboxy-3,5-
difluoroaniline and 4,6-Difluoroanthranilic acid.[2]

The quantitative properties of 2-Amino-4,6-difluorobenzoic acid are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C7HsF2NO2 [1112113114]

Molecular Weight 173.12 g/mol [1112][31[4]

CAS Number 126674-77-9 [1][2113]1[5]

Appearance White to pale yellow solid [1][5]

Melting Point 198-204°C [5][6]

Boiling Point 305.8 £ 42.0 °C (Predicted) [31[7]

Density 1.536 g/cm3 [31[7]

pKa 3.95 + 0.10 (Predicted) [51[7]

Solubility Sparing,y solubl.e in water; 5]
soluble in organic solvents

InChi Key TWSZCEBPTKBNBR- BIE1E]
UHFFFAOYSA-N

SMILES clc(cc(c(cIN)C(=0O)O)F)F [5]

Applications in Research and Development

2-Amino-4,6-difluorobenzoic acid serves as a critical intermediate in the synthesis of a

variety of bioactive molecules. Its applications span several key areas:

o Pharmaceutical Development: It is a key component in the synthesis of pharmaceuticals,

particularly those aimed at treating inflammatory diseases and cancer.[1]

o Agrochemicals: The compound is utilized in the formulation of advanced herbicides and

fungicides, contributing to enhanced crop protection.[1]

o Material Science: It is incorporated into polymers and coatings to improve their thermal

stability and chemical resistance.[1]

o Biochemical Research: This chemical is used in various biochemical assays to aid

researchers in understanding enzyme interactions and metabolic pathways.[1]
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Experimental Protocol: Synthesis

A documented synthesis pathway for 2-Amino-4,6-difluorobenzoic acid involves a multi-

stage process. The final stage of this synthesis is detailed below.

Stage 3: Synthesis of 2-amino-4,6-difluorobenzoic acid[6]

A solution of sodium hydroxide (6.70 g, 167 mmol) and 30% hydrogen peroxide (6.7 mL) is
prepared in water (60 mL).

This solution is added dropwise to a suspension of the product from the preceding stage
(4.58 g, 25 mmol) in water (125 mL) at a controlled temperature of O °C.

The resulting reaction mixture is stirred at room temperature for 20 hours.

Upon completion, the pH of the mixture is adjusted to 3 using formic acid (approximately 11
mL). The addition of formic acid should be carefully controlled to prevent excessive foaming.

As the pH is adjusted, the target compound, 2-Amino-4,6-difluorobenzoic acid, begins to
precipitate out of the solution.

The precipitate is collected by filtration.

The collected solid is dried in a desiccator using phosphorus pentoxide to yield the final
white solid product.

This protocol has a reported yield of 86%.[6]

Logical Workflow for Synthesis

The following diagram illustrates the logical workflow for the final stage of the synthesis of 2-

Amino-4,6-difluorobenzoic acid.
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Prepare Solution:

Sodium Hydroxide

Hydrogen Peroxide
Water

Reaction Mixture:
Add solution to suspension at 0°C
Stir at room temp. for 20h

PH Adjustment: recipitation o ying Final Product:
Adjust to pH 3 with Formic Acid arget Compoun 2-Amino-4,6-difiuorobenzoic acid

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Amino-4,6-difluorobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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